Cas no 181035-59-6 (2-Isopropyl-4-methoxybenzaldehyde)

• Product Name: 2-Isopropyl-4-methoxybenzaldehyde
• CAS No: 181035-59-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD24677639
• CID: 2922599
• Update Time: 2025-06-13

2-Isopropyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-4-methoxybenzaldehyde
• 4-methoxy-2-propan-2-ylbenzaldehyde

• MDL： MFCD24677639
• Inchi： 1S/C11H14O2/c1-8(2)11-6-10(13-3)5-4-9(11)7-12/h4-8H,1-3H3
• InChI Key： AGVBYJPOCRTSCS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=C(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-Isopropyl-4-methoxybenzaldehyde

Comprehensive Guide to 2-Isopropyl-4-methoxybenzaldehyde (CAS No. 181035-59-6): Properties, Applications, and Industry Insights

2-Isopropyl-4-methoxybenzaldehyde (CAS No. 181035-59-6) is a versatile aromatic aldehyde widely used in fragrance, pharmaceutical, and specialty chemical industries. This compound, characterized by its methoxy and isopropyl functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. With increasing interest in sustainable fragrance ingredients and bio-based aldehydes, this molecule has gained attention for its potential in green chemistry initiatives.

The molecular structure of 2-Isopropyl-4-methoxybenzaldehyde features a benzaldehyde core substituted at the 2-position with an isopropyl group and at the 4-position with a methoxy group. This specific arrangement contributes to its distinct olfactory profile, often described as warm, woody, and slightly floral. In the flavor and fragrance industry, it serves as a key intermediate for creating complex scent profiles, particularly in premium perfumery and household products.

Recent advancements in organic synthesis methodologies have improved the production efficiency of CAS 181035-59-6. Modern catalytic processes, including green chemistry approaches and microwave-assisted synthesis, have reduced environmental impact while maintaining high purity standards. These developments align with growing consumer demand for eco-friendly fragrance components and sustainable chemical production practices.

In pharmaceutical research, 2-Isopropyl-4-methoxybenzaldehyde demonstrates potential as a building block for drug discovery. Its aromatic-aldehyde structure makes it valuable for creating heterocyclic compounds with biological activity. Researchers are particularly interested in its applications for developing novel therapeutic agents, though extensive clinical studies are still needed to explore its full potential.

The global market for specialty aldehydes like 181035-59-6 is expanding, driven by growth in personal care products and fine chemicals. Industry reports highlight increasing demand in Asia-Pacific regions, where flavor and fragrance manufacturing is experiencing significant growth. Quality standards for this compound typically require ≥98% purity, with strict controls on impurity profiles to ensure suitability for high-end applications.

Storage and handling of 2-Isopropyl-4-methoxybenzaldehyde require standard precautions for aromatic aldehydes. It should be kept in airtight containers away from strong oxidizers, with recommended storage temperatures between 2-8°C for long-term stability. These protocols ensure the material maintains its chemical integrity and organoleptic properties throughout its shelf life.

Analytical characterization of CAS 181035-59-6 typically involves GC-MS analysis, HPLC purity testing, and spectroscopic methods including IR and NMR. These techniques verify the compound's identity and quality, crucial for applications requiring precise chemical composition. Advanced analytical approaches are increasingly important as industries demand higher material specifications and traceability standards.

Future research directions for 2-Isopropyl-4-methoxybenzaldehyde may explore its potential in biocatalysis and enantioselective synthesis. The growing field of natural product-inspired chemistry could benefit from this compound's structural features, particularly in developing chiral intermediates for pharmaceutical applications. Additionally, its role in smart materials and functional polymers represents an emerging area of investigation.

For formulators and researchers working with 181035-59-6, understanding its solubility characteristics and reactivity patterns is essential. The compound demonstrates moderate solubility in common organic solvents but limited water solubility, influencing its formulation strategies. Its electrophilic properties at the aldehyde group make it reactive toward nucleophiles, enabling diverse chemical transformations in synthetic workflows.

Environmental considerations for 2-Isopropyl-4-methoxybenzaldehyde production include optimizing atom economy and reducing process waste. Leading manufacturers are implementing green chemistry principles such as catalytic methods and solvent recovery systems. These practices address growing regulatory and consumer expectations for environmentally responsible chemical manufacturing while maintaining product quality.